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Compound of Interest

Compound Name: 2-Methyl-5-vinylpyridine

Cat. No.: B7818264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-5-vinylpyridine (MVP) is a heterocyclic aromatic compound utilized as a monomer in

the production of specialty polymers and resins, an oil additive, an ore flotation agent, and a

dye acceptor.[1][2][3] While its utility in various industrial applications is well-established, a

thorough understanding of its health and safety profile is paramount for professionals handling

this chemical. This guide provides an in-depth overview of the known health and safety

considerations associated with 2-Methyl-5-vinylpyridine, with a focus on toxicological data,

handling procedures, and emergency measures.

Physicochemical and Toxicological Properties
A summary of the key physicochemical and toxicological properties of 2-Methyl-5-
vinylpyridine is presented below. This data is essential for a comprehensive risk assessment

in a laboratory or industrial setting.

Table 1: Physicochemical Properties of 2-Methyl-5-vinylpyridine
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Property Value Reference

Molecular Formula C₈H₉N [4]

Molecular Weight 119.16 g/mol [1]

Appearance
Clear to faintly opalescent

liquid
[1][2][3]

Boiling Point 181 °C [4]

Melting Point -12.0 °C [4]

Flash Point 73.9 °C (Open cup) [4]

Vapor Pressure 1.18 mm Hg @ 25 °C [4]

Density 0.978-0.982 g/cm³ @ 20 °C [4]

pKa (conjugate acid) 5.67 [4]

Table 2: Acute Toxicity Data for 2-Methyl-5-vinylpyridine

Test Species Route Value Reference

LD50 Rat Oral 1300 µL/kg [4]

LC50 Rat Inhalation 189 mg/m³/2h [1][3]

Hazard Identification and Classification
2-Methyl-5-vinylpyridine is classified as a hazardous substance with multiple routes of

potential exposure, including inhalation, ingestion, and skin contact.[2][5]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H311: Toxic in contact with skin.[1]

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

H330: Fatal if inhaled.[6]

NFPA 704 Diamond:

Health (Blue): 2 - Can cause temporary incapacitation or residual injury.[1]

Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient

temperatures before ignition can occur.[1]

Instability (Yellow): 0 - Normally stable, even under fire conditions.[1]

Health Effects
Exposure to 2-Methyl-5-vinylpyridine can lead to a range of adverse health effects, from mild

irritation to severe systemic toxicity.

Acute Effects
Short-term exposure to 2-Methyl-5-vinylpyridine can cause the following:

Skin and Eye Irritation: Direct contact can lead to irritation and burns of the skin and eyes.[5]

It is described as a moderate skin irritant and a moderate to severe eye irritant.[1][3]

Inhalation: High exposure to vapors may result in flushing of the face, headache, giddiness,

nausea, and vomiting.[5]

Systemic Effects: The substance is moderately toxic by ingestion, inhalation, and absorption

through the skin.[1][2]

Chronic Effects
High and repeated exposure to 2-Methyl-5-vinylpyridine may have long-term consequences:

Nervous System: May affect the nervous system.[5]

Liver: Potential for liver damage, which may be exacerbated by alcohol consumption.[5]
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Experimental Protocols for Toxicity Assessment
The following sections outline the general methodologies for key toxicological assessments.

While specific study reports for 2-Methyl-5-vinylpyridine are not readily available in the public

domain, these descriptions are based on standardized OECD and EPA guidelines.

Acute Oral Toxicity (LD50)
The oral LD50 value is a measure of the lethal dose of a substance that will kill 50% of the test

subjects. A common method is the "limit test".

Start: Select Healthy Young Adult Animals
(e.g., Rats, fasted)

Prepare Test Substance
(Neat or in Vehicle)

Administer Single Dose via Gavage
(e.g., 2000 or 5000 mg/kg)

Observe Animals for 14 Days
(Mortality, Clinical Signs, Body Weight)

Perform Gross Necropsy
on All Animals

Analyze Data:
- Mortality Rate

- Clinical Observations
- Pathological Findings

End: Determine LD50
(or if > limit dose)

Start: Select Healthy Young Adult Animals
(e.g., Rabbits, with clipped fur)

Apply Test Substance to Skin
(at least 10% of body surface area)

Cover with Porous Gauze
(24-hour exposure) Remove Residual Substance Observe Animals for 14 Days

(Mortality, Skin Lesions, Systemic Toxicity)
Perform Gross Necropsy

on All Animals End: Determine Dermal LD50
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Start: Prepare Reconstructed Human
Epidermis (RhE) Tissues

Topically Apply Test Substance,
Positive Control (PC), and Negative Control (NC)

Incubate for a Defined Period
(e.g., 15-60 minutes)

Rinse and Blot Tissues

Post-exposure Incubation
(e.g., 42 hours)

Assess Cell Viability
(e.g., MTT Assay)

Calculate Percentage Viability
Relative to NC

Classify Irritancy Potential
(based on viability threshold)

End: Hazard Classification
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Start: Prepare Reconstructed Human
Cornea-like Epithelium (RhCE) Tissues

Topically Apply Test Substance,
Positive Control (PC), and Negative Control (NC)

Incubate for a Defined Period
(e.g., 30 minutes for liquids)

Rinse Tissues

Post-exposure Incubation
(e.g., 2 hours)

Assess Cell Viability
(e.g., MTT Assay)

Calculate Percentage Viability
Relative to NC

Classify Irritancy Potential
(based on viability threshold, e.g., ≤60%)

End: Hazard Classification
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Start: Prepare His- auxotrophic
Salmonella typhimurium strains

Expose Bacteria to Test Substance
(with and without S9 fraction)

Prepare S9 fraction
(for metabolic activation)

Plate on Histidine-deficient
 agar medium

Incubate for 48-72 hours at 37°C

Count Revertant Colonies

Compare Revertant Counts
to Spontaneous Reversion Rate (Control)

Determine Mutagenic Potential

End: Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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